Cas no 862189-95-5 (Mirodenafil)

Mirodenafil is a selective phosphodiesterase type 5 (PDE5) inhibitor used primarily in the treatment of erectile dysfunction. It functions by enhancing blood flow to the corpus cavernosum, facilitating erection upon sexual stimulation. Structurally distinct from other PDE5 inhibitors, mirodenafil exhibits high selectivity and potency, contributing to its efficacy. Its pharmacokinetic profile includes rapid absorption and a relatively short half-life, reducing the likelihood of prolonged side effects. Clinical studies suggest favorable tolerability with minimal adverse effects, such as headache or flushing. Mirodenafil's stability and bioavailability make it a reliable option in therapeutic applications, offering a balanced combination of effectiveness and safety.
Mirodenafil structure
Mirodenafil structure
Product Name:Mirodenafil
CAS No:862189-95-5
MF:C26H37N5O5S
MW:531.667484998703
CID:69061
Update Time:2025-10-31

Mirodenafil Chemical and Physical Properties

Names and Identifiers

    • Mirodenafil
    • 5-Ethyl-3,5-dihydro-2-[5-[[4-(2-hydroxyethyl)-1-piperazinyl]sulfonyl]-2-propoxyphenyl]-7-propyl-4H-pyrrolo[3,2-d]pyrimidin-4-one
    • 5-ethyl-2-[5-[4-(2-hydroxyethyl)piperazin-1-yl]sulfonyl-2-propoxyphenyl]-7-propyl-1H-pyrrolo[3,2-d]pyrimidin-4-one
    • SK3530
    • SK-3530
    • UNII-504G362H0H
    • 1-Piperazineethanol, 4-[[3-(5-ethyl-4,5-dihydro-4-oxo-7-propyl-1H-pyrrolo[3,2-d]pyrimidin-2-yl)-4-propoxyphenyl]sulfonyl]- (9CI)
    • 5-Ethyl-3,5-dihydro-2-[5-[[4-(2-hydroxyethyl)-1-piperazinyl]sulfonyl]-2-propoxyphenyl]-7-propyl-4H-pyrrolo[3,2-d]pyrimidin-4-one (ACI)
    • 5-Ethyl-2-[5-[[4-(2-hydroxyethyl)piperazin-1-yl]sulfonyl]-2-propoxyphenyl]-7-propyl-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one
    • Mvix
    • Inchi： 1S/C26H37N5O5S/c1-4-7-19-18-30(6-3)24-23(19)27-25(28-26(24)33)21-17-20(8-9-22(21)36-16-5-2)37(34,35)31-12-10-29(11-13-31)14-15-32/h8-9,17-18,32H,4-7,10-16H2,1-3H3,(H,27,28,33)
    • InChI Key： MIJFNYMSCFYZNY-UHFFFAOYSA-N
    • SMILES： O=C1C2=C(C(CCC)=CN2CC)NC(C2C(OCCC)=CC=C(S(N3CCN(CCO)CC3)(=O)=O)C=2)=N1

Computed Properties

  • Exact Mass: 531.25200
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 11
  • Complexity: 902
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 125A^2
  • Isotope Atom Count: 0

Experimental Properties

  • Density: 1.33
  • Boiling Point: 730.447 °C at 760 mmHg
  • Flash Point: 395.56 °C
  • PSA: 129.14000
  • LogP: 3.40800

Mirodenafil Security Information

  • Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Mirodenafil Pricemore >>

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5-ethyl-2-(5-((4-(2-hydroxyethyl)piperazin-1-yl)sulfonyl)-2-propoxyphenyl)-7-propyl-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one
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Mirodenafil Production Method

Production Method 1

2648610-92-6 2648610-92-6
862189-95-5 862189-95-5
Reaction Conditions
1.1 Reagents: Sodium Solvents: Ethanol ;  20 h, 78 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 7
Reference
Improved synthesis of mirodenafil
Sun, Zhao-zhu; et al, Zhongguo Yaowu Huaxue Zazhi, 2015, 25(1), 35-39

Production Method 2

862189-95-5 862189-95-5
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  2 h, 20 °C
1.2 Reagents: 1-Hydroxybenzotriazole ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ;  14 h, 25 °C
2.1 Reagents: Acetic anhydride Solvents: Ethyl acetate ;  25 °C; 1 h, 25 °C
2.2 Reagents: Ethyl chloroformate Solvents: Tetrahydrofuran ;  2 h, 65 °C
2.3 Solvents: Methanol ;  2 h, 65 °C
2.4 Reagents: Sodium ethoxide ;  5 h, 65 °C
2.5 Solvents: Water ;  2 h, 65 °C
2.6 Reagents: Hydrochloric acid Solvents: Water ;  pH 7, 65 °C
3.1 Reagents: Sodium Solvents: Ethanol ;  20 h, 78 °C
3.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 7
Reference
Improved synthesis of mirodenafil
Sun, Zhao-zhu; et al, Zhongguo Yaowu Huaxue Zazhi, 2015, 25(1), 35-39

Production Method 3

103-76-4 103-76-4
18167-33-4 18167-33-4
862189-95-5 862189-95-5
Reaction Conditions
1.1 Reagents: Thionyl chloride ,  Chlorosulfonic acid Solvents: Dimethylformamide ;  0 °C; 5 - 10 °C; 25 °C; 4 h, 25 °C
1.2 Reagents: Triethylamine Solvents: Ethyl acetate ;  0 °C; 0.5 h, 0 °C
2.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  2 h, 20 °C
2.2 Reagents: 1-Hydroxybenzotriazole ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ;  14 h, 25 °C
3.1 Reagents: Acetic anhydride Solvents: Ethyl acetate ;  25 °C; 1 h, 25 °C
3.2 Reagents: Ethyl chloroformate Solvents: Tetrahydrofuran ;  2 h, 65 °C
3.3 Solvents: Methanol ;  2 h, 65 °C
3.4 Reagents: Sodium ethoxide ;  5 h, 65 °C
3.5 Solvents: Water ;  2 h, 65 °C
3.6 Reagents: Hydrochloric acid Solvents: Water ;  pH 7, 65 °C
4.1 Reagents: Sodium Solvents: Ethanol ;  20 h, 78 °C
4.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 7
Reference
Improved synthesis of mirodenafil
Sun, Zhao-zhu; et al, Zhongguo Yaowu Huaxue Zazhi, 2015, 25(1), 35-39

Production Method 4

119-36-8 119-36-8
862189-95-5 862189-95-5
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Sodium iodide Solvents: Acetonitrile ;  24 h, reflux
2.1 Reagents: Thionyl chloride ,  Chlorosulfonic acid Solvents: Dimethylformamide ;  0 °C; 5 - 10 °C; 25 °C; 4 h, 25 °C
2.2 Reagents: Triethylamine Solvents: Ethyl acetate ;  0 °C; 0.5 h, 0 °C
3.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  2 h, 20 °C
3.2 Reagents: 1-Hydroxybenzotriazole ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ;  14 h, 25 °C
4.1 Reagents: Acetic anhydride Solvents: Ethyl acetate ;  25 °C; 1 h, 25 °C
4.2 Reagents: Ethyl chloroformate Solvents: Tetrahydrofuran ;  2 h, 65 °C
4.3 Solvents: Methanol ;  2 h, 65 °C
4.4 Reagents: Sodium ethoxide ;  5 h, 65 °C
4.5 Solvents: Water ;  2 h, 65 °C
4.6 Reagents: Hydrochloric acid Solvents: Water ;  pH 7, 65 °C
5.1 Reagents: Sodium Solvents: Ethanol ;  20 h, 78 °C
5.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 7
Reference
Improved synthesis of mirodenafil
Sun, Zhao-zhu; et al, Zhongguo Yaowu Huaxue Zazhi, 2015, 25(1), 35-39

Production Method 5

2648610-93-7 2648610-93-7
862189-95-5 862189-95-5
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol ;  rt → 40 °C; 1 h, 40 °C; 5 h, 40 °C
2.1 Reagents: Sodium Solvents: Ethanol ;  6 h, 78 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 7
3.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  2 h, 20 °C
3.2 Reagents: 1-Hydroxybenzotriazole ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ;  14 h, 25 °C
4.1 Reagents: Acetic anhydride Solvents: Ethyl acetate ;  25 °C; 1 h, 25 °C
4.2 Reagents: Ethyl chloroformate Solvents: Tetrahydrofuran ;  2 h, 65 °C
4.3 Solvents: Methanol ;  2 h, 65 °C
4.4 Reagents: Sodium ethoxide ;  5 h, 65 °C
4.5 Solvents: Water ;  2 h, 65 °C
4.6 Reagents: Hydrochloric acid Solvents: Water ;  pH 7, 65 °C
5.1 Reagents: Sodium Solvents: Ethanol ;  20 h, 78 °C
5.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 7
Reference
Improved synthesis of mirodenafil
Sun, Zhao-zhu; et al, Zhongguo Yaowu Huaxue Zazhi, 2015, 25(1), 35-39

Production Method 6

56-40-6 56-40-6
862189-95-5 862189-95-5
Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Methanol ;  0 °C; 0 °C → 10 °C; 10 °C → 65 °C; 3 h, 65 °C
2.1 Reagents: Triethylamine Solvents: Methanol ;  1 h, rt → reflux; reflux → 0 °C
2.2 Reagents: Sodium borohydride ;  1 h, 0 °C
2.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 1, 0 °C
3.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ;  10 h, 112 °C
3.2 Reagents: Ammonia Solvents: Methanol ;  rt → 40 °C; 1 h, 40 °C; 5 h, 40 °C
3.3 Reagents: Sodium Solvents: Ethanol ;  6 h, 78 °C
3.4 Reagents: Hydrochloric acid Solvents: Water ;  pH 7
4.1 Reagents: 1-Hydroxybenzotriazole ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ;  14 h, 25 °C
5.1 Reagents: Acetic anhydride Solvents: Ethyl acetate ;  25 °C; 1 h, 25 °C
5.2 Reagents: Ethyl chloroformate Solvents: Tetrahydrofuran ;  2 h, 65 °C
5.3 Solvents: Methanol ;  2 h, 65 °C
5.4 Reagents: Sodium ethoxide ;  5 h, 65 °C
5.5 Solvents: Water ;  2 h, 65 °C
5.6 Reagents: Hydrochloric acid Solvents: Water ;  pH 7, 65 °C
6.1 Reagents: Sodium Solvents: Ethanol ;  20 h, 78 °C
6.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 7
Reference
Improved synthesis of mirodenafil
Sun, Zhao-zhu; et al, Zhongguo Yaowu Huaxue Zazhi, 2015, 25(1), 35-39

Production Method 7

862189-95-5 862189-95-5
Reaction Conditions
1.1 Reagents: Acetic anhydride Solvents: Ethyl acetate ;  25 °C; 1 h, 25 °C
1.2 Reagents: Ethyl chloroformate Solvents: Tetrahydrofuran ;  2 h, 65 °C
1.3 Solvents: Methanol ;  2 h, 65 °C
1.4 Reagents: Sodium ethoxide ;  5 h, 65 °C
1.5 Solvents: Water ;  2 h, 65 °C
1.6 Reagents: Hydrochloric acid Solvents: Water ;  pH 7, 65 °C
2.1 Reagents: Sodium Solvents: Ethanol ;  20 h, 78 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 7
Reference
Improved synthesis of mirodenafil
Sun, Zhao-zhu; et al, Zhongguo Yaowu Huaxue Zazhi, 2015, 25(1), 35-39

Production Method 8

862189-95-5 862189-95-5
Reaction Conditions
1.1 Reagents: 1-Hydroxybenzotriazole ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ;  14 h, 25 °C
2.1 Reagents: Acetic anhydride Solvents: Ethyl acetate ;  25 °C; 1 h, 25 °C
2.2 Reagents: Ethyl chloroformate Solvents: Tetrahydrofuran ;  2 h, 65 °C
2.3 Solvents: Methanol ;  2 h, 65 °C
2.4 Reagents: Sodium ethoxide ;  5 h, 65 °C
2.5 Solvents: Water ;  2 h, 65 °C
2.6 Reagents: Hydrochloric acid Solvents: Water ;  pH 7, 65 °C
3.1 Reagents: Sodium Solvents: Ethanol ;  20 h, 78 °C
3.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 7
Reference
Improved synthesis of mirodenafil
Sun, Zhao-zhu; et al, Zhongguo Yaowu Huaxue Zazhi, 2015, 25(1), 35-39

Production Method 9

862189-95-5 862189-95-5
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  2 h, 20 °C
2.1 Reagents: 1-Hydroxybenzotriazole ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ;  14 h, 25 °C
3.1 Reagents: Acetic anhydride Solvents: Ethyl acetate ;  25 °C; 1 h, 25 °C
3.2 Reagents: Ethyl chloroformate Solvents: Tetrahydrofuran ;  2 h, 65 °C
3.3 Solvents: Methanol ;  2 h, 65 °C
3.4 Reagents: Sodium ethoxide ;  5 h, 65 °C
3.5 Solvents: Water ;  2 h, 65 °C
3.6 Reagents: Hydrochloric acid Solvents: Water ;  pH 7, 65 °C
4.1 Reagents: Sodium Solvents: Ethanol ;  20 h, 78 °C
4.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 7
Reference
Improved synthesis of mirodenafil
Sun, Zhao-zhu; et al, Zhongguo Yaowu Huaxue Zazhi, 2015, 25(1), 35-39

Production Method 10

2648610-94-8 2648610-94-8
862189-95-5 862189-95-5
Reaction Conditions
1.1 Reagents: Sodium Solvents: Ethanol ;  6 h, 78 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 7
2.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  2 h, 20 °C
2.2 Reagents: 1-Hydroxybenzotriazole ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ;  14 h, 25 °C
3.1 Reagents: Acetic anhydride Solvents: Ethyl acetate ;  25 °C; 1 h, 25 °C
3.2 Reagents: Ethyl chloroformate Solvents: Tetrahydrofuran ;  2 h, 65 °C
3.3 Solvents: Methanol ;  2 h, 65 °C
3.4 Reagents: Sodium ethoxide ;  5 h, 65 °C
3.5 Solvents: Water ;  2 h, 65 °C
3.6 Reagents: Hydrochloric acid Solvents: Water ;  pH 7, 65 °C
4.1 Reagents: Sodium Solvents: Ethanol ;  20 h, 78 °C
4.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 7
Reference
Improved synthesis of mirodenafil
Sun, Zhao-zhu; et al, Zhongguo Yaowu Huaxue Zazhi, 2015, 25(1), 35-39

Production Method 11

63744-92-3 63744-92-3
53386-64-4 53386-64-4
862189-95-5 862189-95-5
Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ;  10 h, 112 °C
1.2 Reagents: Ammonia Solvents: Methanol ;  rt → 40 °C; 1 h, 40 °C; 5 h, 40 °C
1.3 Reagents: Sodium Solvents: Ethanol ;  6 h, 78 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ;  pH 7
2.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  2 h, 20 °C
2.2 Reagents: 1-Hydroxybenzotriazole ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ;  14 h, 25 °C
3.1 Reagents: Acetic anhydride Solvents: Ethyl acetate ;  25 °C; 1 h, 25 °C
3.2 Reagents: Ethyl chloroformate Solvents: Tetrahydrofuran ;  2 h, 65 °C
3.3 Solvents: Methanol ;  2 h, 65 °C
3.4 Reagents: Sodium ethoxide ;  5 h, 65 °C
3.5 Solvents: Water ;  2 h, 65 °C
3.6 Reagents: Hydrochloric acid Solvents: Water ;  pH 7, 65 °C
4.1 Reagents: Sodium Solvents: Ethanol ;  20 h, 78 °C
4.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 7
Reference
Improved synthesis of mirodenafil
Sun, Zhao-zhu; et al, Zhongguo Yaowu Huaxue Zazhi, 2015, 25(1), 35-39

Production Method 12

5680-79-5 5680-79-5
100-52-7 100-52-7
862189-95-5 862189-95-5
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Methanol ;  1 h, rt → reflux; reflux → 0 °C
1.2 Reagents: Sodium borohydride ;  1 h, 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 1, 0 °C
2.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ;  10 h, 112 °C
2.2 Reagents: Ammonia Solvents: Methanol ;  rt → 40 °C; 1 h, 40 °C; 5 h, 40 °C
2.3 Reagents: Sodium Solvents: Ethanol ;  6 h, 78 °C
2.4 Reagents: Hydrochloric acid Solvents: Water ;  pH 7
3.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  2 h, 20 °C
3.2 Reagents: 1-Hydroxybenzotriazole ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ;  14 h, 25 °C
4.1 Reagents: Acetic anhydride Solvents: Ethyl acetate ;  25 °C; 1 h, 25 °C
4.2 Reagents: Ethyl chloroformate Solvents: Tetrahydrofuran ;  2 h, 65 °C
4.3 Solvents: Methanol ;  2 h, 65 °C
4.4 Reagents: Sodium ethoxide ;  5 h, 65 °C
4.5 Solvents: Water ;  2 h, 65 °C
4.6 Reagents: Hydrochloric acid Solvents: Water ;  pH 7, 65 °C
5.1 Reagents: Sodium Solvents: Ethanol ;  20 h, 78 °C
5.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 7
Reference
Improved synthesis of mirodenafil
Sun, Zhao-zhu; et al, Zhongguo Yaowu Huaxue Zazhi, 2015, 25(1), 35-39

Production Method 13

109-94-4 109-94-4
862189-95-5 862189-95-5
Reaction Conditions
1.1 Reagents: Sodium Solvents: Ethanol ;  24 h, 35 °C
1.2 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  pH 7, cooled
2.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ;  10 h, 112 °C
2.2 Reagents: Ammonia Solvents: Methanol ;  rt → 40 °C; 1 h, 40 °C; 5 h, 40 °C
2.3 Reagents: Sodium Solvents: Ethanol ;  6 h, 78 °C
2.4 Reagents: Hydrochloric acid Solvents: Water ;  pH 7
3.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  2 h, 20 °C
3.2 Reagents: 1-Hydroxybenzotriazole ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ;  14 h, 25 °C
4.1 Reagents: Acetic anhydride Solvents: Ethyl acetate ;  25 °C; 1 h, 25 °C
4.2 Reagents: Ethyl chloroformate Solvents: Tetrahydrofuran ;  2 h, 65 °C
4.3 Solvents: Methanol ;  2 h, 65 °C
4.4 Reagents: Sodium ethoxide ;  5 h, 65 °C
4.5 Solvents: Water ;  2 h, 65 °C
4.6 Reagents: Hydrochloric acid Solvents: Water ;  pH 7, 65 °C
5.1 Reagents: Sodium Solvents: Ethanol ;  20 h, 78 °C
5.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 7
Reference
Improved synthesis of mirodenafil
Sun, Zhao-zhu; et al, Zhongguo Yaowu Huaxue Zazhi, 2015, 25(1), 35-39

Mirodenafil Raw materials

Mirodenafil Preparation Products

Mirodenafil Suppliers

Amadis Chemical Company Limited
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(CAS:862189-95-5)Mirodenafil
Order Number:A1056983
Stock Status:in Stock
Quantity:10mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:46
Price ($):571.0
Email:sales@amadischem.com

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Additional information on Mirodenafil

Comprehensive Overview of Mirodenafil (CAS No. 862189-95-5): Mechanism, Applications, and Research Insights

Mirodenafil, with the CAS number 862189-95-5, is a selective phosphodiesterase type 5 (PDE5) inhibitor that has garnered significant attention in pharmacological research. This compound is structurally analogous to other PDE5 inhibitors but exhibits unique pharmacokinetic properties, making it a subject of interest for both clinical and non-clinical studies. The growing demand for PDE5 inhibitors and erectile dysfunction treatments has placed Mirodenafil in the spotlight, particularly as researchers explore its potential beyond its primary indications.

One of the key advantages of Mirodenafil is its rapid onset of action and prolonged half-life compared to other PDE5 inhibitors like Sildenafil. This characteristic has led to investigations into its efficacy in treating pulmonary arterial hypertension (PAH) and even altitude sickness, topics that are increasingly searched by medical professionals and outdoor enthusiasts alike. The compound's ability to enhance nitric oxide-mediated vasodilation aligns with current trends in cardiovascular health research, a field that has seen a surge in public interest due to rising global health awareness.

From a molecular perspective, Mirodenafil (CAS 862189-95-5) demonstrates high selectivity for PDE5 over other PDE isoforms, reducing the likelihood of off-target effects. This specificity is crucial for minimizing side effects such as visual disturbances or hypotension, which are common concerns among users of similar medications. Recent discussions in online forums and medical communities often revolve around the safety profiles of PDE5 inhibitors, making this aspect of Mirodenafil particularly relevant to contemporary discourse.

The synthesis and quality control of Mirodenafil are also areas of active research, especially with the increasing focus on pharmaceutical impurities and drug counterfeiting. Analytical methods such as HPLC and mass spectrometry are frequently employed to ensure the purity of CAS 862189-95-5, addressing another hot topic in the pharmaceutical industry: drug authenticity. Consumers and healthcare providers alike are becoming more vigilant about the sources of medications, driving demand for transparent information about compounds like Mirodenafil.

Beyond its therapeutic applications, Mirodenafil has become a compound of interest in sports science and performance enhancement research. While strictly regulated in competitive sports, its potential effects on blood flow and oxygen delivery have sparked discussions in fitness communities. This aligns with broader societal trends toward biohacking and human optimization, topics that frequently trend in health-related searches.

In the context of drug development, Mirodenafil serves as an important case study for structure-activity relationships among PDE5 inhibitors. Researchers are particularly interested in how modifications to its chemical structure might yield compounds with improved bioavailability or reduced drug interactions - another frequently searched topic among healthcare professionals prescribing multiple medications.

The patent landscape surrounding Mirodenafil (CAS 862189-95-5) also reflects the competitive nature of pharmaceutical intellectual property, a subject of growing importance in an era of generic drugs and biosimilars. This aspect attracts attention from both legal professionals and investors tracking the pharmaceutical market trends.

From a regulatory standpoint, the status of Mirodenafil varies across jurisdictions, making international drug approval processes another relevant discussion point. This is particularly timely given increasing globalization of healthcare and the rise of telemedicine platforms where patients may seek medications across borders.

Future research directions for Mirodenafil may explore its potential in neuroprotection and cognitive enhancement, areas that align with the aging global population's health concerns. The compound's mechanism of action suggests possible applications in cerebral blood flow regulation, connecting to popular searches about brain health and preventive neurology.

In conclusion, Mirodenafil (CAS 862189-95-5) represents more than just another PDE5 inhibitor - it embodies the intersection of pharmacological innovation, patient needs, and scientific curiosity. As research continues to uncover new dimensions of this compound, it remains a relevant subject across multiple disciplines, from clinical medicine to pharmaceutical chemistry and beyond.

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Amadis Chemical Company Limited
(CAS:862189-95-5)Mirodenafil
A1056983
Purity:99%
Quantity:10mg
Price ($):571.0
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